(1,1,1-Trifluoropropan-2-yl)hydrazine hydrochloride

• IUPAC Name: 1,1,1-trifluoropropan-2-ylhydrazine;hydrochloride
• InChI: InChI=1S/C3H7F3N2.ClH/c1-2(8-7)3(4,5)6;/h2,8H,7H2,1H3;1H
• InChI Key: QUWNVFZXSXQMFS-UHFFFAOYSA-N
• Canonical SMILES: CC(C(F)(F)F)NN.Cl
• Molecular Formula: C3H8ClF3N2
• Molecular Weight: 164.56 g/mol
• CAS No.: 1453472-98-4

Description

“(1,1,1-Trifluoropropan-2-yl)hydrazine hydrochloride” is an organic compound with the chemical formula C3H8ClF3N2. It is commonly used as an intermediate in chemical research and synthesis.

Synthesis Analysis

The synthesis of “this compound” typically involves the reaction of the corresponding precursor compound with appropriate reagents.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the formula C3H8ClF3N2. It has a molecular weight of 164.5572296.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” such as melting point, boiling point, density, and vapor pressure are not specified in the available resources.

Scientific Research Applications

Synthesis and Structure Analysis

• Synthesis of Substituted Trifluoromethyl Ketones : Utilizing (E)-1,1-dimethyl-2-(1,1,1-trifluoropropan-2-ylidene)hydrazine, researchers demonstrated a range of reactions including alkylation and palladium-catalyzed cross-couplings, leading to the production of trifluoromethyl ketones (Judd & Brown, 2017).

• Structural Analysis of Trifluoromethyl-substituted Compounds : A study involving the reaction of trifluoroacetic anhydride with certain compounds and subsequent reactions with hydrazine, highlighted the importance of structural analysis in understanding the behavior of these compounds (Flores et al., 2018).

Chemical Reactions and Mechanisms

• Regioselective Synthesis of Pyrazoles : Research on the reaction of trifluoroacetylated acetylenes with aryl (alkyl) hydrazines aimed at the regioselective synthesis of trifluoromethylated pyrazoles, offering insights into solvent-dependent reaction pathways (Muzalevskiy et al., 2017).

• Synthesis of 3-trifluoromethylpyrazole-deoxybenzoin Hybrids : A novel method was developed for synthesizing these hybrids, which are of pharmaceutical interest, highlighting the chemical versatility of trifluoromethylated compounds (Biletska et al., 2021).

Applications in Material Science

• Hydrazine Detection in Materials : Studies demonstrated the use of polyaniline thin films, processed from hexafluoroisopropanol, for hydrazine detection, indicating potential applications in material science and environmental monitoring (Virji et al., 2005).

Biological Applications

• Probe Development for Live Cell Analysis : A ratiometric fluorescence probe was developed for hydrazine determination in live cells, demonstrating the potential of these compounds in biological and environmental studies (Fan et al., 2012).

Safety and Hazards

“(1,1,1-Trifluoropropan-2-yl)hydrazine hydrochloride” may pose health and environmental hazards. It is advised to avoid direct contact with skin, eyes, and respiratory tract, and to ensure operations are conducted in a well-ventilated environment. It is classified as dangerous with hazard statements H301, H315, H319 indicating toxicity if swallowed, skin irritation, and serious eye damage respectively.

Mechanism of Action

Target of Action

The primary targets of (1,1,1-Trifluoropropan-2-yl)hydrazine hydrochloride are currently unknown. This compound is often used in chemical research and synthesis as an intermediate .

Mode of Action

As an intermediate, it is typically involved in various chemical reactions to generate the desired products .

Biochemical Pathways

As an intermediate in chemical synthesis, its role may vary depending on the specific reaction and the compounds it is synthesized with .

Pharmacokinetics

As an intermediate in chemical synthesis, its bioavailability would depend on the specific compounds it is synthesized into .

Result of Action

As an intermediate in chemical synthesis, its effects would depend on the specific compounds it is synthesized into .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, this compound may be sensitive to air and should be stored in a dry, well-ventilated place .